Cas no 134531-42-3 (OBAA)

• Product Name: OBAA
• CAS No: 134531-42-3
• MF: C₂₈H₄₄O₃
• MW: 428.647169113159
• MDL: MFCD00211140
• CID: 138923
• PubChem ID: 4579
• Update Time: 2025-04-19

OBAA Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-(4-octadecylphenyl)-4-oxo-
• 2-(3-octadecylbenzoyl)prop-2-enoic acid
• OBAA
• 4-(4-octadecylphenyl)-4-oxo-2-Butenoic acid 3-(4-octadecyl)benzoylacrylic acid
• 4-(4-Octadecylphenyl)-4-oxobutenoicacid
• 4-(4-octadecylphenyl)-4-oxo-2-Butenoic acid
• 3-(4-octadecyl)benzoylacrylic acid
• Bio1_000952
• Bio2_000332
• Bio1_001441
• HMS3266B09
• Bio2_000812
• 3-(4-octadecylbenzoyl) acrylic acid
• 4-(4-octadecylphenyl)-4-oxobut-2-enoic acid
• Bio1_000463
• Q27164591
• DTXSID00610143
• KBio3_000648
• 134531-42-3
• KBioSS_000324
• KBio2_000324
• KBio2_002892
• KBio2_005460
• KBio3_000647
• KBioGR_000324

• MDL： MFCD00211140
• Inchi： 1S/C28H44O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-25-19-21-26(22-20-25)27(29)23-24-28(30)31/h19-24H,2-18H2,1H3,(H,30,31)
• InChI Key： ZBESASFHIWDSCJ-UHFFFAOYSA-N
• SMILES： O=C(C=CC(=O)O)C1C=CC(=CC=1)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 428.32900
• Monoisotopic Mass: 428.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 20
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 558.6±50.0 °C at 760 mmHg
• Flash Point: 305.7±26.6 °C
• Solubility: DMSO: ≥5mg/mL at 60°C
• PSA: 54.37000
• LogP: 8.31410
• Solubility: Not available
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

OBAA Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C